![molecular formula C15H11F2N3O B2566715 3,4-difluoro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide CAS No. 1396862-74-0](/img/structure/B2566715.png)
3,4-difluoro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-difluoro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide is a chemical compound with the molecular formula C15H11F2N3O . It has an average mass of 287.264 Da and a monoisotopic mass of 287.087006 Da .
Molecular Structure Analysis
The molecular structure of 3,4-difluoro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide consists of 15 carbon atoms, 11 hydrogen atoms, 2 fluorine atoms, 3 nitrogen atoms, and 1 oxygen atom . Unfortunately, the specific structural details are not provided in the available resources.Scientific Research Applications
Optical Applications
The compound is part of a family of pyrazolo[1,5-a]pyrimidines that have been identified as strategic compounds for optical applications . They have several key characteristics such as simpler and greener synthetic methodology and tunable photophysical properties . These properties make them suitable for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials .
CDK2 Inhibition
The compound has been identified as a potential inhibitor of Cyclin-Dependent Kinase 2 (CDK2), a protein that is an appealing target for cancer treatment . The inhibition of CDK2 can selectively target tumor cells .
Antifungal Agent
Derivatives of the compound have shown potential as potent antifungal agents . This could be a significant development in the field of pest management science.
Fluorogenic Heterocyclic Compounds
The compound is a fluorogenic heterocyclic compound, which has advantages over hydrocarbon-based fluorophores . These include synthetic access methodologies that allow structural diversity, heteroatoms that make them potential chelating agents for ions, and better solubility in green solvents .
Bioimaging Applications
Due to their fluorescent properties, these compounds can be used in bioimaging applications . This can help in studying biological interactions and materials science .
Organic Light-Emitting Devices
The compound’s fluorescent properties can also be exploited in the field of organic light-emitting devices . This can lead to the development of new technologies that can raise our standard of living .
Mechanism of Action
Target of Action
Similar compounds with a pyrazolo[1,5-a]pyrimidine structure have been identified as strategic compounds for optical applications . They are crucial tools for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials .
Mode of Action
Compounds with similar structures have been shown to have tunable photophysical properties . These properties are influenced by electron-donating groups (EDGs) at position 7 on the fused ring, which improve both the absorption and emission behaviors .
Biochemical Pathways
Similar compounds have been shown to affect the dynamics of intracellular processes . The electronic structure analysis based on DFT and TD-DFT calculations revealed that EDGs at position 7 on the fused ring favor large absorption/emission intensities as a result of the ICT to/from this ring .
Pharmacokinetics
Similar compounds have been shown to possess good plasma stability .
Result of Action
Similar compounds have been shown to have significant inhibitory activity .
Action Environment
Similar compounds have been shown to have good stability under exposure to extreme ph .
properties
IUPAC Name |
3,4-difluoro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F2N3O/c16-12-5-4-10(7-13(12)17)15(21)18-8-11-9-19-20-6-2-1-3-14(11)20/h1-7,9H,8H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVRSDFFRXWPVIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=NN2C=C1)CNC(=O)C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-difluoro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.